Cas no 21945-86-8 (Orphenadrine Related Compound E)
21945-86-8 structure
Product Name:Orphenadrine Related Compound E
CAS No:21945-86-8
MF:C18H23NO
MW:269.381325006485
CID:3164149
PubChem ID:28656
Update Time:2025-04-21
Orphenadrine Related Compound E Chemical and Physical Properties
Names and Identifiers
-
- Orphenadrine Related Compound E (50 mg) (N,N-Dimethyl-2-[phenyl(m-tolyl)methoxy]ethanamine)
- N,N-Dimethyl-2-[(3-methylphenyl)phenylmethoxy]ethanamine
- N,N-Dimethyl-2-[phenyl(m-tolyl)methoxy]ethanamine
- Ethanamine, N,N-dimethyl-2-((3-methylphenyl)phenylmethoxy)-
- A40KR91PE2
- Orphenadrine meta-methylbenzyl isomer
- (RS)-N,N-Dimethyl-2-((3-methylphenyl)phenylmethoxy)ethanamine
- N,N-dimethyl-N-{2-[(3-methylphenyl)(phenyl)methoxy]ethyl}amine
- O-Demethyl-m-methyl orphenadrine
- Orphenadrine impurity E
- ETHYLAMINE, N,N-DIMETHYL-2-((M-METHYL-.ALPHA.-PHENYLBENZYL)OXY)-
- Ethylamine, N,N-dimethyl-2-((m-methyl-alpha-phenylbenzyl)oxy)-
- 3-Methyldiphenhydramine
- N,N-dimethyl-2-[(3-methylphenyl)-phenylmethoxy]ethanamine
- AM-814/41091386
- 21945-86-8
- UNII-A40KR91PE2
- Orphenadrine citrate specified impurity E [EP]
- ORPHENADRINE CITRATE IMPURITY E [EP IMPURITY]
- Q27273594
- Orphenadrine citrate impurity E [EP]
- WAA94586
- Orphenadrine citrate specified impurity E
- ORPHENADRINE CITRATE IMPURITY E (EP IMPURITY)
- Orphenadrine citrate impurity E
- 110-989-1
- Orphenadrine Related Compound E
-
- Inchi： 1S/C18H23NO/c1-15-8-7-11-17(14-15)18(20-13-12-19(2)3)16-9-5-4-6-10-16/h4-11,14,18H,12-13H2,1-3H3
- InChI Key： VSIVTUKDXUYWPL-UHFFFAOYSA-N
- SMILES： O(CCN(C)C)C(C1C=CC=CC=1)C1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 269.177964357g/mol
- Monoisotopic Mass: 269.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 12.5Ų
Orphenadrine Related Compound E Security Information
- Hazardous Material transportation number：NONH for all modes of transport
Orphenadrine Related Compound E Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 1479053-50MG |
Orphenadrine Related Compound E |
21945-86-8 | 50mg |
¥10902.39 | 2023-09-06 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | PHR2959-100MG |
Orphenadrine Related Compound E |
21945-86-8 | 100mg |
¥6680.32 | 2023-10-12 | ||
| TRC | O695315-0.5mg |
Orphenadrine Related Compound E |
21945-86-8 | 0.5mg |
$ 55.00 | 2023-02-02 | ||
| TRC | O695315-1mg |
Orphenadrine Related Compound E |
21945-86-8 | 1mg |
$87.00 | 2023-05-17 | ||
| TRC | O695315-5mg |
Orphenadrine Related Compound E |
21945-86-8 | 5mg |
$333.00 | 2023-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | PHR2959-100MG |
21945-86-8 | ￥6002.09 | 2023-01-14 | ||||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 1479053-50MG |
21945-86-8 | 50MG |
￥15211.09 | 2023-01-05 | |||
| Biosynth | WAA94586-1 mg |
N,N-Dimethyl-2-[(3-methylphenyl)phenylmethoxy]ethanamine |
21945-86-8 | 1mg |
$55.00 | 2022-12-28 | ||
| Biosynth | WAA94586-2 mg |
N,N-Dimethyl-2-[(3-methylphenyl)phenylmethoxy]ethanamine |
21945-86-8 | 2mg |
$88.00 | 2022-12-28 | ||
| Biosynth | WAA94586-5 mg |
N,N-Dimethyl-2-[(3-methylphenyl)phenylmethoxy]ethanamine |
21945-86-8 | 5mg |
$137.50 | 2022-12-28 |
Orphenadrine Related Compound E Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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